Smolecule

Technique Innovation & Translatability
Specifications & Pricing

ONO-LBA457 solubility DMSO stock solution

preparation

Author: Smolecule Technical Support Team. Date: February 2026

enoxy]phenoxy]pentanoic acid

CAS No.: 134578-96-4
Cat. No.: S538122

Compound Focus: 5-[2-(2-carboxyethyl)-3-[(E)-6-(4-methoxyphenyl)hex-5-

Get
Quote

Chemical Profile of ONO-LB457

ONO-LB457 (also known as ONO-4057) is a potent and orally active leukotriene B4 (LTB4) receptor

antagonist, with a reported ICso of 0.7£0.3 pM [1] [2]. It has been investigated for its immunosuppressive

effects, particularly in the context of organ transplantation in rat models [1].

The table below summarizes its key chemical identifiers:

Property

Value

CAS Number
Molecular Formula
Molecular Weight

Storage

Mechanism of Action

134578-96-4 [1] [2]

C27H3407 [1] [2]

470.55 g/mol [1] [2]

Store solid at -20°C [1] [2]
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ONO-LB457 functions by antagonizing the Leukotriene B4 (LTB4) receptor [1]. LTB4 is a potent pro-
inflammatory mediator derived from arachidonic acid metabolism. The following diagram illustrates this

signaling pathway and the site of ONO-LB457 action:

(Cell Membrane)

Click to download full resolution via product page

Stock Solution Preparation Protocol

This protocol outlines the procedure for preparing a 100 mM stock solution of ONO-LB457 in DMSO. The
search results explicitly confirm that ONO-LB457 is "soluble in DMSQO" [2], but do not provide a maximum

solubility value. Therefore, this concentration is a suggested starting point.

Materials & Equipment

ONO-LB457 solid (e.g., Catalog No. T16395, TargetMol [1])
Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
Analytical balance (capable of weighing to 0.01 mq)

Sterile glass vial (e.g., 2 mL)
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e Micropipettes and sterile tips
e \ortex mixer
e Sonicator (optional, to aid dissolution)

Step-by-Step Procedure

e Calculation: Calculate the mass of ONO-LB457 required using the formula: Mass (mg) = Molarity
(mol/L) x Volume (L) x Molecular Weight (g/mol) For a 100 mM (0.1 M) solution with a final
volume of 1 mL: Mass = 0.1 mol/L x 0.001 L x 470.55 g/mol = 47.06 mg

e Weighing: Tare the empty glass vial on the analytical balance. Carefully weigh out 47.06 mg of ONO-
LB457 solid and transfer it to the vial.

e Solvent Addition: Add 1 mL of anhydrous DMSO directly to the vial containing the weighed powder.
To ensure all material is exposed to the solvent, add the DMSO in a gentle stream against the inner

wall of the vial.

 Dissolution: Cap the vial tightly and mix by vigorous vortexing for 1-2 minutes. If the compound does
not dissolve completely, briefly sonicate the vial in a water bath sonicator for 2-5 minutes. The

solution should become clear.

e Aliquoting and Storage: Once fully dissolved, immediately aliquot the stock solution into sterile,
low-protein-binding microtubes to avoid repeated freeze-thaw cycles. Label the aliquots clearly with
the compound name, concentration, date, and CAS number. Store the aliquots at -80°C for long-term

stability.

Application Notes & Best Practices

¢ Solubility Note: While solubility in DMSO is confirmed [2], the exact maximum solubility is not
specified in the literature found. If a higher concentration is required, a small-scale solubility test is
recommended.

¢ In Vitro Dosing: When adding the stock solution to cell culture media, ensure the final DMSO
concentration is kept low (typically <0.1%) to avoid solvent cytotoxicity.

¢ Stability: Although the solid is recommended for storage at -20°C [1] [2], stock solutions in DMSO are
best stored at -80°C to maintain chemical integrity over extended periods. Avoid repeated freezing
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and thawing.
¢ In Vivo Formulation: For animal studies, the supplier provides a formulation calculator suggesting a
working solution can be prepared using a mixture of 5% DMSO, 30% PEG300, 5% Tween 80, and

60% saline [1].

Experimental Workflow Summary

The diagram below summarizes the logical workflow for using ONO-LB457 in a typical in vitro experiment,

from stock preparation to data analysis.

Click to download full resolution via product page
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Troubleshooting Guide

Problem Possible Cause Suggested Solution

Precipitation upon  Solution is at or near Prepare a fresh, lower concentration stock

dilution saturation; rapid dilution in solution. Add the DMSO stock to the medium
aqueous buffer. slowly while vortexing.

No biological Compound degradation due  Use a fresh aliquot. Confirm storage temperature

activity to improper storage or is -80°C. Verify experimental conditions (cell
repeated freeze-thaw. type, LTB4 concentration).

Mass too small to Limited compound Prepare a more concentrated stock solution

weigh accurately availability. (e.g., 500 mM) first, then perform a serial dilution

to achieve the desired working concentration.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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